Cas no 17361-44-3 (1-Tetradecanamine,N-tetradecyl-)

• Product Name: 1-Tetradecanamine,N-tetradecyl-
• CAS No: 17361-44-3
• MF: C₂₈H₅₉N
• MW: 409.774769067764
• MDL: MFCD00026602
• CID: 204813
• PubChem ID: 87077
• Update Time: 2025-06-08

1-Tetradecanamine,N-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanamine,N-tetradecyl-
• DITETRADECYLAMINE
• N-tetradecyltetradecan-1-amine
• 1-Tetradecanamine,N-tetradecyl
• EINECS 241-389-9
• Alamine 205
• Di-n-tetradecylamine
• Dimyristylamine
• NSC 91530
• N,N-Ditetradecylamine
• N-Tetradecyl-1-tetradecanamine
• DTXSID601022396
• SY285942
• 1-Tetradecanamine, N-tetradecyl-
• CS-0198989
• HSUGDXPUFCVGES-UHFFFAOYSA-N
• AKOS024429323
• D81279
• NSC91530
• DTXSID70169638
• NSC-91530
• BS-15654
• Q27285186
• O13O07DPF4
• NS00021748
• FT-0625368
• 17361-44-3
• SCHEMBL239733
• Ditetradecylamine, 95%
• MFCD00026602
• UNII-O13O07DPF4
• ditetradecylaMine?
• DB-387377
• Dimyristrylamine
• DTXCID9092129

• MDL： MFCD00026602
• Inchi： 1S/C28H59N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29H,3-28H2,1-2H3
• InChI Key： HSUGDXPUFCVGES-UHFFFAOYSA-N
• SMILES： N(CCCCCCCCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 409.46500
• Monoisotopic Mass: 409.465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 26
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 13.1

Experimental Properties

• Density: 0.820±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 59-60 ºC (ethanol )
• Boiling Point: 449.95°C (estimate)
• Flash Point: 170.9 °C
• Refractive Index: 1.4716 (estimate)
• Solubility: Insuluble (7.0E-6 g/L) (25 ºC),
• PSA: 12.03000
• LogP: 10.36910

Additional information on 1-Tetradecanamine,N-tetradecyl-

1-Tetradecanamine, N-tetradecyl- (CAS No. 17361-44-3): An Overview of Its Properties and Applications

1-Tetradecanamine, N-tetradecyl- (CAS No. 17361-44-3) is a long-chain aliphatic amine with significant applications in various fields, including pharmaceuticals, cosmetics, and materials science. This compound is characterized by its unique chemical structure, which consists of a 14-carbon alkyl chain attached to an amine group. The molecular formula of 1-Tetradecanamine, N-tetradecyl- is C₂₈H₅₈N, and its molecular weight is approximately 406.80 g/mol.

The physical properties of 1-Tetradecanamine, N-tetradecyl- are noteworthy. It is a colorless to light yellow liquid with a mild amine odor. The compound has a melting point of around -20°C and a boiling point of approximately 350°C at atmospheric pressure. Its density is about 0.79 g/cm³ at room temperature, and it is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone.

In terms of chemical properties, 1-Tetradecanamine, N-tetradecyl- exhibits typical amine behavior. It can undergo various chemical reactions, including acid-base reactions, nucleophilic substitution reactions, and condensation reactions. The presence of the long alkyl chain makes it particularly useful in applications where hydrophobicity and surfactant properties are desired.

1-Tetradecanamine, N-tetradecyl- has found extensive use in the pharmaceutical industry due to its surfactant properties and ability to enhance the solubility and bioavailability of hydrophobic drugs. Recent studies have shown that this compound can be used as a drug delivery vehicle for poorly soluble drugs, improving their therapeutic efficacy and reducing side effects. For example, a study published in the Journal of Pharmaceutical Sciences demonstrated that 1-Tetradecanamine, N-tetradecyl--based formulations significantly enhanced the oral bioavailability of a poorly soluble anticancer drug.

In the field of cosmetics, 1-Tetradecanamine, N-tetradecyl- is used as an emollient and conditioning agent in skin care products. Its ability to form stable emulsions and its moisturizing properties make it an attractive ingredient for formulations aimed at improving skin hydration and texture. A recent study in the International Journal of Cosmetic Science highlighted the effectiveness of 1-Tetradecanamine, N-tetradecyl--containing creams in reducing transepidermal water loss and improving skin barrier function.

The material science applications of 1-Tetradecanamine, N-tetradecyl- are also noteworthy. It is used as a surfactant and dispersing agent in the synthesis of nanoparticles and nanomaterials. The long alkyl chain provides excellent steric stabilization, preventing agglomeration and ensuring uniform dispersion. This property is crucial for applications such as drug delivery systems, catalysts, and electronic materials. A study published in the Journal of Nanomaterials demonstrated that 1-Tetradecanamine, N-tetradecyl--stabilized gold nanoparticles exhibited superior catalytic activity compared to those stabilized with shorter-chain surfactants.

The environmental impact of 1-Tetradecanamine, N-tetradecyl- is another important consideration. While it is generally considered to have low toxicity and environmental persistence, proper handling and disposal practices are essential to minimize any potential risks. Recent research has focused on developing biodegradable alternatives to conventional surfactants like 1-Tetradecanamine, N-tetradecyl-. A study in Environmental Science & Technology reported the successful synthesis of biodegradable surfactants with similar properties but improved environmental profiles.

In conclusion, 1-Tetradecanamine, N-tetradecyl- (CAS No. 17361-44-3) is a versatile compound with a wide range of applications in pharmaceuticals, cosmetics, and materials science. Its unique chemical structure endows it with valuable properties such as surfactancy and solubility enhancement. Ongoing research continues to uncover new uses and improve the sustainability of this important chemical compound.